![molecular formula C17H23N3O2S B269138 2,2-dimethyl-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}propanamide](/img/structure/B269138.png)
2,2-dimethyl-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}propanamide
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Overview
Description
2,2-dimethyl-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}propanamide is a chemical compound that has gained significant attention in scientific research due to its potential use in the development of new drugs. Also known as DPTP, this compound has been synthesized using various methods and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 2,2-dimethyl-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}propanamide is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes involved in the inflammatory response and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory and anti-tumor properties. It has been shown to inhibit the activity of certain enzymes involved in the inflammatory response and tumor growth. In addition, it has been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2,2-dimethyl-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}propanamide in lab experiments is its potential use in the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to study its effects on specific pathways.
Future Directions
There are several future directions for the study of 2,2-dimethyl-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}propanamide. One direction is to further study its mechanism of action and its effects on specific pathways. Another direction is to study its potential use in the treatment of other diseases, such as autoimmune disorders. Additionally, further studies could be conducted to determine the optimal dosage and administration of this compound in the development of new drugs.
Synthesis Methods
The synthesis of 2,2-dimethyl-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}propanamide has been achieved through various methods, including the reaction of 4-(pyrrolidin-1-ylcarbonyl)phenyl isothiocyanate with 2,2-dimethylpropan-1-amine. Other methods include the reaction of 4-(pyrrolidin-1-ylcarbonyl)phenyl isothiocyanate with 2,2-dimethylpropan-1-ol, followed by the reaction of the resulting product with thionyl chloride. The compound has also been synthesized using the reaction of 4-(pyrrolidin-1-ylcarbonyl)phenyl isothiocyanate with 2,2-dimethylpropan-1-amine hydrochloride.
Scientific Research Applications
2,2-dimethyl-N-{[4-(pyrrolidin-1-ylcarbonyl)phenyl]carbamothioyl}propanamide has been studied for its potential use in the development of new drugs. It has been shown to have anti-inflammatory and anti-tumor properties and has been studied for its potential use in the treatment of various diseases, including cancer and inflammatory disorders.
properties
Molecular Formula |
C17H23N3O2S |
---|---|
Molecular Weight |
333.5 g/mol |
IUPAC Name |
2,2-dimethyl-N-[[4-(pyrrolidine-1-carbonyl)phenyl]carbamothioyl]propanamide |
InChI |
InChI=1S/C17H23N3O2S/c1-17(2,3)15(22)19-16(23)18-13-8-6-12(7-9-13)14(21)20-10-4-5-11-20/h6-9H,4-5,10-11H2,1-3H3,(H2,18,19,22,23) |
InChI Key |
GAQPJWXRXOHXKV-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C(=O)NC(=S)NC1=CC=C(C=C1)C(=O)N2CCCC2 |
Canonical SMILES |
CC(C)(C)C(=O)NC(=S)NC1=CC=C(C=C1)C(=O)N2CCCC2 |
Origin of Product |
United States |
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